Cas no 126-33-0 (1lambda6-thiolane-1,1-dione)

• Product Name: 1lambda6-thiolane-1,1-dione
• CAS No: 126-33-0
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD00005484
• CID: 36161
• PubChem ID: 31347
• Update Time: 2025-10-29

1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Tetramethylene sulfone
• 2,3,4,5-TETRAHYDROTHIOPHENE-1,1-DIOXIDE
• SULFOLAN
• SULFOLANE
• SULFOLANE-W
• SULPHOLANE
• TETRAHYDROTHIOPHEN-1,1-DIOXIDE
• TETRAHYDROTHIOPHENE 1,1-DIOXIDE
• TETRAMETHYLENE SULPHONE
• 1,1-Dioxide tetrahydrothiofuran
• 1,1-Dioxidetetrahydrothiophene
• 1,1-Dioxothiolan
• 5-sulfoisophthalicacid,lithiumsaltsulfolane
• Bondelane A
• Bondolane A
• Cyclic tetramethylene sulfone
• Tetrahydrothiophene-1,1-dioxide
• UOP Method 660 Standard
• Tetramethylene sulfone Sulfolane
• Sulfalone
• Sulfolone
• Supholane
• tetrahydrothiophene dioxide
• tetrahydro-thiophene-1,1-dioxide
• Sulfolane in dimethyl sulfoxide
• Sulfolane solution
• bondelanea
• bondolanea
• Sulphoxaline
• Dioxothiolan
• Thiophan sulfone
• Thiophene, tetrahydro-, 1,1-dioxide
• Thiophane dioxide
• Thiacyclopentane dioxide
• Cyclotetramethylene sulfone
• Thiolane-1,1-dioxide
• Dihydrobutadiene sulfone
• thiolane 1,1-dioxide
• Dihydrobutadiene sulphone
• 1,1-Dioxidetetrahydroth
• 1lambda6-thiolane-1,1-dione

• MDL： MFCD00005484
• Inchi： 1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2
• InChI Key： HXJUTPCZVOIRIF-UHFFFAOYSA-N
• SMILES： O=S1(CCCC1)=O
• BRN： 107765

Computed Properties

• Exact Mass: 120.02500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.261 g/mL at 25 °C(lit.)
• Melting Point: 20-26 °C (lit.)
• Boiling Point: 104 °C/0.2 mmHg(lit.)
  285 °C(lit.)
• Flash Point: Fahrenheit: 350.6 ° f < br / > Celsius: 177 ° C < br / >
• Refractive Index: n20/D 1.484(lit.)
  n20/D 1.485
• Solubility: >=100g/l soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 42.52000
• LogP: 1.27580
• Freezing Point: 26℃
• Merck: 8955
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.01 mmHg ( 20 °C)
• FEMA: 3038
• Solubility: It is miscible with almost all organic solvents. It can dissolve most organic compounds except aliphatic hydrocarbons. It can also dissolve inorganic salts and macromolecular compounds.

1lambda6-thiolane-1,1-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S23-S25
• RTECS：XN0700000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 1.54 ml/kg (Smyth)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22
• Safety Term：S25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents